Cas no 2229632-67-9 (2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2229632-67-9
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6593371
• PubChem ID: 165680547
• Update Time: 2025-05-21

2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione
• 2229632-67-9
• EN300-2001986

• Inchi： 1S/C11H21NO2S/c1-11(2)10(5-7-15(11,13)14)9-4-3-6-12-8-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： GCSPQLSNMZNHSD-UHFFFAOYSA-N
• SMILES： S1(CCC(C2CNCCC2)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2229632-67-9)

The compound 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2229632-67-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidin-3-yl group attached to a thiolane-1,1-dione core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

One of the key features of 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione is its sulfone functional group, which contributes to its stability and reactivity. This property is particularly relevant in the development of novel therapeutic agents, where sulfone-containing compounds are known for their diverse biological activities. The presence of the piperidine ring further enhances its utility, as piperidine derivatives are widely used in medicinal chemistry for their pharmacological properties.

In recent years, the demand for CAS No. 2229632-67-9 has surged, driven by its potential role in addressing contemporary health challenges. For instance, researchers are exploring its application in the design of central nervous system (CNS) drugs, given the piperidine moiety's affinity for neural targets. Additionally, the compound's structural versatility makes it a candidate for catalysis and polymer chemistry, aligning with the growing focus on sustainable and high-performance materials.

The synthesis of 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione typically involves multi-step organic reactions, including cyclization and sulfonation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency, reflecting the industry's shift toward greener and more scalable methodologies. These innovations are critical for meeting the rising demand for high-purity intermediates in pharmaceutical manufacturing.

From a market perspective, CAS No. 2229632-67-9 is positioned as a niche but high-value chemical. Its applications span across drug development, agrochemicals, and specialty chemicals, making it a versatile asset for research institutions and industrial laboratories. The compound's patent landscape and regulatory status are also areas of interest, as they influence its commercial viability and accessibility.

Looking ahead, the exploration of 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione is expected to expand, particularly in the context of personalized medicine and bioconjugation. Its ability to serve as a building block for tailored therapeutics aligns with the trend toward precision healthcare. Furthermore, its potential in bioimaging and diagnostics underscores its relevance in cutting-edge scientific endeavors.

In conclusion, 2,2-dimethyl-3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2229632-67-9) represents a compelling subject of study for chemists and pharmacologists alike. Its structural complexity, combined with its broad applicability, ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in advancing innovations across multiple scientific disciplines.